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Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: mide

Cat. No.: B389215

Recent investigations have clarified that "Mide" is a brand name for Torasemide, a medication
primarily used as a diuretic. Its established clinical applications include the management of
hypertension (high blood pressure), heart failure, and edema (fluid retention)[1][2][3][4]. The
mechanism of action of Torasemide involves increasing urine production by the kidneys, which
helps to eliminate excess salt and water from the body[2][3][4].

The request for detailed application notes and protocols for "Mide treatment studies” in the
context of cancer research, including the visualization of cancer-related signaling pathways,
appears to be based on a misidentification of the drug's therapeutic area. Extensive searches
for "Mide" or "Torasemide" in relation to cancer treatment studies have not yielded any
information to suggest its use as an anticancer agent.

Therefore, the creation of experimental designs, protocols, and signaling pathway diagrams for
Mide in cancer research is not feasible, as there is no scientific basis for this application found
in the provided search results. The core requirements of the original request cannot be fulfilled
without evidence of Mide's relevance to oncology.

Researchers, scientists, and drug development professionals seeking information on cancer
therapeutics are advised to focus on agents with established or investigational anticancer
activity. For accurate and relevant experimental design, it is crucial to correctly identify the
therapeutic agent and its known or hypothesized mechanism of action within the context of
cancer biology.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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